2-(aminomethyl)-6-methylaniline dihydrochloride
Description
The compound “2-(aminomethyl)-6-methylaniline dihydrochloride” is a derivative of benzimidazole . Benzimidazoles are a class of heterocyclic aromatic organic compounds, which consist of a fusion of benzene and imidazole .
Synthesis Analysis
While specific synthesis methods for “2-(aminomethyl)-6-methylaniline dihydrochloride” were not found, a similar compound, “2-(aminomethyl)benzimidazole dihydrochloride”, was synthesized in a study . The synthesis involved the reaction of 2-(aminomethyl)benzimidazole dihydrochloride with varying concentrations of Zn 2+ .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-6-methylaniline dihydrochloride involves the reaction of 2-methyl-6-nitroaniline with formaldehyde and hydrogen gas in the presence of a catalyst to form 2-(aminomethyl)-6-nitroaniline. The nitro group is then reduced to an amino group using a reducing agent, followed by the formation of the dihydrochloride salt.", "Starting Materials": [ "2-methyl-6-nitroaniline", "formaldehyde", "hydrogen gas", "catalyst", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-6-nitroaniline is reacted with formaldehyde and hydrogen gas in the presence of a catalyst to form 2-(aminomethyl)-6-nitroaniline.", "Step 2: The nitro group in 2-(aminomethyl)-6-nitroaniline is reduced to an amino group using a reducing agent.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 2-(aminomethyl)-6-methylaniline." ] } | |
CAS RN |
2551116-57-3 |
Product Name |
2-(aminomethyl)-6-methylaniline dihydrochloride |
Molecular Formula |
C8H14Cl2N2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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